Cas no 1805778-80-6 (Ethyl 3-bromo-2-propionylbenzoate)

• Product Name: Ethyl 3-bromo-2-propionylbenzoate
• CAS No: 1805778-80-6
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4975349
• Update Time: 2025-06-14

Ethyl 3-bromo-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-propionylbenzoate

• Inchi： 1S/C12H13BrO3/c1-3-10(14)11-8(12(15)16-4-2)6-5-7-9(11)13/h5-7H,3-4H2,1-2H3
• InChI Key： BQUBNWRGHATBPT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OCC)=C1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-bromo-2-propionylbenzoate

Comprehensive Overview of Ethyl 3-bromo-2-propionylbenzoate (CAS No. 1805778-80-6): Properties, Applications, and Industry Insights

Ethyl 3-bromo-2-propionylbenzoate (CAS No. 1805778-80-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This brominated aromatic ester combines a benzoate core with a propionyl substituent, making it a versatile intermediate for synthesizing complex molecules. With the rise of targeted drug discovery and green chemistry, researchers are increasingly exploring compounds like Ethyl 3-bromo-2-propionylbenzoate for their potential in creating bioactive derivatives with improved efficacy and sustainability.

The molecular structure of Ethyl 3-bromo-2-propionylbenzoate features a benzene ring functionalized at the 2-position with a propionyl group (–COCH₂CH₃) and at the 3-position with a bromine atom, while the carboxylate group is esterified with ethanol. This arrangement enables diverse reactivity patterns, including nucleophilic aromatic substitution (SNAr) at the bromine site and carbonyl-based transformations at the propionyl moiety. Such properties align with current trends in fragment-based drug design, where modular building blocks are essential for optimizing pharmacokinetic profiles.

In synthetic applications, CAS 1805778-80-6 serves as a precursor for heterocyclic compounds prevalent in medicinal chemistry. For instance, its bromo group facilitates cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) to construct biaryl scaffolds—a common motif in kinase inhibitors. Meanwhile, the propionyl side chain can undergo condensation reactions to form pyrazoles or pyridines, addressing the growing demand for small-molecule therapeutics in oncology and metabolic diseases. These applications resonate with frequent search queries like "bromobenzoate derivatives in drug development" and "ester-functionalized aryl halides."

From an industrial perspective, the compound’s utility extends to crop protection chemicals, where halogenated aromatics enhance pesticidal activity. Recent studies highlight its role in developing next-generation fungicides with lower environmental persistence—a hotspot topic given increasing regulatory scrutiny on agrochemicals. Manufacturers are also investigating flow chemistry techniques to optimize the synthesis of Ethyl 3-bromo-2-propionylbenzoate, reducing waste and improving atom economy, which aligns with sustainable chemistry initiatives frequently discussed in academic and industrial forums.

Analytical characterization of 1805778-80-6 typically involves HPLC purity assays, NMR spectroscopy, and mass spectrometry to ensure batch consistency—a critical factor for compliance with Good Manufacturing Practices (GMP). Researchers emphasize the importance of controlling residual solvents and byproducts, reflecting broader industry concerns about chemical quality standards. These protocols cater to frequent searches such as "analytical methods for brominated esters" and "QC protocols for pharmaceutical intermediates."

Market trends indicate rising demand for high-purity intermediates like Ethyl 3-bromo-2-propionylbenzoate, driven by outsourcing in drug development. Custom synthesis providers now offer kilogram-scale production with documentation tailored to regulatory submissions, responding to queries like "suppliers of CAS 1805778-80-6" and "scalable routes to functionalized benzoates." Additionally, patent analyses reveal its inclusion in novel photodynamic therapy agents and OLED materials, expanding its relevance beyond traditional applications.

Safety assessments underscore that proper handling of 3-bromo-2-propionylbenzoate derivatives requires standard organic lab precautions, including ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its bromine content warrants consideration during disposal—a topic often searched alongside "benzoate ester safety guidelines." Researchers are advised to consult SDS documentation for specific handling protocols.

Future research directions may explore catalytic bromination methods to enhance the sustainability of producing Ethyl 3-bromo-2-propionylbenzoate, as well as its potential in bioconjugation chemistry for antibody-drug conjugates (ADCs). Such innovations would address trending inquiries like "green synthesis of halogenated aromatics" and "benzoate esters in biopharmaceuticals," positioning this compound at the intersection of cutting-edge science and industrial practicality.